Cas no 62607-65-2 (Benzenepentanesulfonic acid)

• Product Name: Benzenepentanesulfonic acid
• CAS No: 62607-65-2
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 438337
• PubChem ID: 19985841
• Update Time: 2025-04-19

Benzenepentanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepentanesulfonic acid
• 5-phenylpentane-1-sulfonic acid
• 62607-65-2
• DTXSID30601680
• SCHEMBL3139639

• Inchi： 1S/C11H16O3S/c12-15(13,14)10-6-2-5-9-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,12,13,14)
• InChI Key： GHTXOWKUFFIIJQ-UHFFFAOYSA-N
• SMILES： S(CCCCCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 228.08208
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37